![molecular formula C9H17N3 B1317632 N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]ethanamine CAS No. 956935-38-9](/img/structure/B1317632.png)
N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]ethanamine
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Overview
Description
“N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]ethanamine” is a chemical compound with the CAS Number: 956935-38-9 . It has a molecular weight of 167.25 . The IUPAC name for this compound is N-ethyl-N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H17N3/c1-4-10-6-9-7-11-12(5-2)8(9)3/h7,10H,4-6H2,1-3H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a storage temperature of 28C . Unfortunately, other specific physical and chemical properties are not available from the search results.Scientific Research Applications
Medicine: Antileishmanial and Antimalarial Agent
N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]ethanamine has shown promise in the field of medicine, particularly as an antileishmanial and antimalarial agent. A molecular simulation study highlighted its potent in vitro antipromastigote activity, with a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy . This suggests potential for the compound to be developed into a therapeutic agent against parasitic diseases like leishmaniasis and malaria.
Agriculture: Antimicrobial Properties
In agriculture, the antimicrobial properties of this compound could be beneficial. Derivatives of similar structures have demonstrated good antimicrobial potential, which could be applied in protecting crops from bacterial and fungal pathogens . Further research could explore its efficacy and safety as a plant treatment.
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazole derivatives have been found to interact with a wide range of biological targets, including enzymes, receptors, and transporters. The specific target would depend on the particular substituents attached to the pyrazole ring .
Mode of Action
The mode of action of pyrazole derivatives can vary widely, depending on their specific chemical structure and the biological target they interact with. Some pyrazole derivatives may act as inhibitors, blocking the activity of their target, while others may act as agonists, enhancing the activity of their target .
Biochemical Pathways
Pyrazole derivatives can be involved in a variety of biochemical pathways, depending on their specific targets. For example, some pyrazole derivatives have been found to inhibit the enzyme cyclooxygenase, thereby affecting the synthesis of prostaglandins and other bioactive lipids .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) of pyrazole derivatives would depend on their specific chemical structure. Factors such as the compound’s lipophilicity, molecular size, and the presence of functional groups can influence its pharmacokinetic properties .
Result of Action
The molecular and cellular effects of pyrazole derivatives can vary widely, depending on their specific targets and mode of action. For example, pyrazole derivatives that inhibit cyclooxygenase can reduce inflammation and pain .
Action Environment
The action, efficacy, and stability of pyrazole derivatives can be influenced by various environmental factors, such as pH, temperature, and the presence of other substances. For example, the activity of a pyrazole derivative could be affected by the pH of the environment, as this can influence the compound’s ionization state .
properties
IUPAC Name |
N-[(1-ethyl-5-methylpyrazol-4-yl)methyl]ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3/c1-4-10-6-9-7-11-12(5-2)8(9)3/h7,10H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHGSEVDQYHENGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=C(N(N=C1)CC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801246956 |
Source
|
Record name | N,1-Diethyl-5-methyl-1H-pyrazole-4-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801246956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]ethanamine | |
CAS RN |
956935-38-9 |
Source
|
Record name | N,1-Diethyl-5-methyl-1H-pyrazole-4-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=956935-38-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,1-Diethyl-5-methyl-1H-pyrazole-4-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801246956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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